Cas no 1858256-70-8 (5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1858256-70-8
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD28505155
• CID: 4709275
• Update Time: 2025-05-26

5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide
• FCH3707833
• 1H-pyrazole-3-carboxylic acid, 5-methyl-1-propyl-, hydrazide

• MDL： MFCD28505155
• Inchi： 1S/C8H14N4O/c1-3-4-12-6(2)5-7(11-12)8(13)10-9/h5H,3-4,9H2,1-2H3,(H,10,13)
• InChI Key： RPMOPJDEWMQPNV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N(CCC)N=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide

5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide: A Comprehensive Overview

The compound 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide, identified by the CAS number 1858256-70-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a methyl group at position 5 and a propyl group at position 1 imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide in drug discovery. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The carbohydrazide functional group at position 3 has been shown to facilitate the formation of hydrazone derivatives, which are known for their biological activity. This makes the compound an attractive candidate for medicinal chemists seeking novel therapeutic agents.

In addition to its pharmacological applications, 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide has found utility in materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them ideal for gas storage and catalytic applications. Recent advancements in MOF synthesis have further underscored the importance of this compound in creating functional materials with tailored properties.

The synthesis of 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide involves a multi-step process that typically begins with the preparation of the pyrazole ring. The introduction of substituents at positions 1 and 5 is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions employed. The final step involves the incorporation of the carbohydrazide group, which is accomplished via condensation reactions with hydrazine derivatives.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slow rate. This suggests that while it poses minimal risk to aquatic ecosystems under normal usage conditions, further research is needed to fully understand its environmental impact.

In conclusion, 5-Methyl-1-propyl-1H-pyrazole-3-carbohydrazide (CAS No. 1858256-70-8) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.